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Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
diisopropanolamine (DIPA), with a specific focus on its melting and boiling points. This
document is intended to be a valuable resource for researchers, scientists, and professionals in
drug development who utilize or are investigating the applications of this versatile chemical
compound.

Diisopropanolamine (CAS No. 110-97-4) is a secondary amino alcohol that finds use in a
wide array of industrial and commercial applications, including as an emulsifier, stabilizer, and
chemical intermediate.[1] A thorough understanding of its physical properties is paramount for
its safe handling, effective use in formulations, and for the design and optimization of chemical
processes.

Core Physical Properties of Diisopropanolamine

Diisopropanolamine can exist as a colorless liquid or a white to yellow crystalline solid, often
with a characteristic fishy or ammonia-like odor.[2][3] It is a hygroscopic substance that may
turn yellow upon exposure to light and air.[2]

Melting and Boiling Points: A Tabulated Summary

The melting and boiling points of diisopropanolamine have been reported across various
sources. These values can exhibit slight variations due to differences in experimental
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conditions and the purity of the substance. The following tables provide a consolidated
summary of the reported quantitative data for easy comparison.

Table 1: Reported Melting Points of Diisopropanolamine

Melting Point (°C) Melting Point (°F) Source(s)
Cole-Parmer Safety Data
33 914
Sheet[4]
41 105.8 NET Safety Data Sheet
42 107.6 Wikipedia, Hosea Chem|[5]

Jinan Future chemical
42-45 107.6-113 Co.,Ltd[6], ChemicalBook[7]
[8], Sigma-Aldrich[9]

ECHEMI Safety Data

44.5 112.1 _ .
Sheet[10], Univar Solutions[11]
44.5-45.5 112.1-113.9 CAS Common Chemistry[12]
DrugFuture Chemical
32-42 89.6-107.6
Index[13]
The Good Scents
42.0 107.6
Company[14]
107.6 (as Freezing Point) - NOAA CAMEO Chemicals[15]

Table 2: Reported Boiling Points of Diisopropanolamine
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Boiling Point (°C)

Pressure (mm Hg)

Source(s)

Univar Solutions[11], Hosea

248 760
Chem[5]
ECHEMI Safety Data
248.8 - 254.5 1013 hPa
Sheet[10]
DrugFuture Chemical
249 760
Index[13]
Cole-Parmer Safety Data
249-250 760
Sheet[4]
Jinan Future chemical
Co.,Ltd[6], ChemicalBook[7]
249-250 745 _ _
[8], Sigma-Aldrich[9], CAS
Common Chemistry[12]
The Good Scents
250-251 760
Company[14]
248.2 1013 hPa NET Safety Data Sheet[16]
480.2 °F (249 °C) 760 NOAA CAMEO Chemicals[15]

Experimental Protocols for Physical Property

Determination

The accurate determination of melting and boiling points is crucial for the characterization of

chemical substances. Standardized methods, such as those developed by the Organisation for

Economic Co-operation and Development (OECD) and ASTM International, are widely used to

ensure reliability and comparability of data.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state at atmospheric pressure.[10] Several methods are recognized for this

determination, with the capillary tube method being one of the most common.
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OECD Guideline 102: Melting Point / Melting Range

This guideline outlines several methods for determining the melting point of chemicals.[3][8][10]
[14] The choice of method depends on the substance's properties. Common techniques
include:

o Capillary Method: A small amount of the powdered substance is packed into a capillary tube
and heated in a controlled liquid bath or a metal block. The temperatures at which melting
begins and is complete are recorded.

e Hot Stage Microscopy: A small quantity of the substance is heated on a microscope stage,
and the melting process is observed visually.

 Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
thermo-analytical techniques measure the heat flow to or from a sample as a function of
temperature. The melting point is identified by an endothermic peak on the resulting
thermogram.

ASTM E324: Standard Test Method for Relative Initial and Final Melting Points and the Melting
Range of Organic Chemicals

This standard provides a detailed procedure for determining the melting range of crystalline
organic chemicals using the capillary tube method.[1][6] The method is suitable for substances
with melting points between 30 and 250°C.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[2]

OECD Guideline 103: Boiling Point

This guideline describes various methods for determining the boiling point of liquids and low-
melting solids.[2][16][15][17] These methods include:

o Ebulliometer Method: This method involves measuring the boiling temperature of the liquid in
an apparatus equipped with a reflux condenser.
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» Dynamic Method: The vapor pressure of the substance is measured as a function of
temperature. The boiling point is the temperature at which the vapor pressure reaches the

standard atmospheric pressure.
« Distillation Method: This method determines the boiling range of a liquid by distillation.

» Siwoloboff Method: A small, inverted capillary tube containing an air bubble is placed in a
sample of the liquid, which is then heated. The temperature at which a continuous stream of
bubbles emerges from the capillary is taken as the boiling point.

Visualizing Experimental Workflows and Physical
States

To further elucidate the processes and concepts discussed, the following diagrams have been

generated using the DOT language.
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Caption: Experimental Workflow for Melting Point Determination by Capillary Method.
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Caption: Relationship Between Physical State of Diisopropanolamine and Temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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